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Compound of Interest

Compound Name: Methyl 4-(3-bromopropyl)benzoate

Cat. No.: B180749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Published: December 25, 2025

This document provides a comprehensive overview of the safety and handling precautions for

Methyl 4-(3-bromopropyl)benzoate, a chemical intermediate utilized in various research and

development applications. Due to the limited availability of specific toxicological data for this

compound, this guide emphasizes a proactive approach to risk mitigation through the adoption

of stringent safety protocols, drawing from best practices for handling related chemical classes,

such as brominated organic compounds and potential alkylating agents. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Quantitative Safety and Physical Data
Comprehensive toxicological testing data for Methyl 4-(3-bromopropyl)benzoate is not readily

available in published literature or standard safety data sheets. Therefore, a presumptive

hazard classification is recommended based on the chemical structure and the presence of a

bromopropyl group, which suggests potential irritant and sensitizing properties. The following

table summarizes the available physical data and a conservative, recommended GHS

classification.
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Parameter Data

Chemical Name Methyl 4-(3-bromopropyl)benzoate

CAS Number 5798-88-9

Molecular Formula C₁₁H₁₃BrO₂

Molecular Weight 257.12 g/mol

Physical State Solid or Liquid (information varies)

Boiling Point No specific data available

Melting Point No specific data available

Acute Toxicity (Oral) No data available

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Skin Corrosion/Irritation Presumed to be an irritant (Category 2)

Eye Damage/Irritation
Presumed to cause serious eye irritation

(Category 2A)

Respiratory/Skin Sensitization May cause an allergic skin reaction (Category 1)

Carcinogenicity No data available

Mutagenicity No data available

Reproductive Toxicity No data available

Note: The GHS classifications provided are presumptive and based on the chemical's structural

alerts and the hazards associated with similar brominated organic compounds. All personnel

should handle this chemical as if it possesses these hazards until conclusive data becomes

available.

Experimental Protocols and Handling Procedures
Given the unknown toxicological profile of Methyl 4-(3-bromopropyl)benzoate, all work with

this compound must be conducted with the utmost care, adhering to the principles of prudent
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practice in the laboratory.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Methyl 4-(3-bromopropyl)benzoate.

[1] This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield must be worn at all times.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn.

Gloves must be inspected before use and changed immediately if contaminated, torn, or

punctured.

Body Protection: A fully fastened laboratory coat is required. For procedures with a higher

risk of splashes or aerosol generation, a chemically resistant apron or disposable jumpsuit

should be considered.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Engineering Controls
All handling of Methyl 4-(3-bromopropyl)benzoate, including weighing, transferring, and

reaction setup, should be performed within a certified chemical fume hood to minimize the risk

of inhalation exposure.[1] The fume hood should have adequate airflow and be kept clean and

uncluttered.

General Handling Procedures
Avoid Contact: Minimize all direct contact with the chemical.

Labeling: Ensure all containers of Methyl 4-(3-bromopropyl)benzoate are clearly labeled

with the chemical name, concentration, and appropriate hazard warnings.

Quantities: Use the smallest amount of the chemical necessary for the experiment.

Transfers: When transferring the chemical, use appropriate tools such as a spatula for solids

or a pipette for liquids. Pouring should be done slowly and carefully to avoid splashing.
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Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory. Do not eat, drink, or apply cosmetics in areas where this

chemical is handled.

Storage
Proper storage is critical to maintaining the stability of the compound and preventing accidental

release.[1]

Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources

of heat.[1]

Containers: Keep the container tightly sealed and in an upright position.[1]

Incompatibilities: Store separately from strong oxidizing agents, strong bases, and reactive

metals.

Spill and Waste Disposal
Spill Response: In the event of a spill, evacuate the immediate area. Wearing appropriate

PPE, absorb liquid spills with an inert absorbent material (e.g., vermiculite, sand). For solid

spills, carefully sweep or scoop the material to avoid generating dust. Place all contaminated

materials into a sealed, labeled container for disposal.

Waste Disposal: All waste containing Methyl 4-(3-bromopropyl)benzoate should be

considered hazardous waste and disposed of in accordance with local, state, and federal

regulations. Do not dispose of this chemical down the drain.

First Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Flush the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops

or persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Methyl 4-(3-
bromopropyl)benzoate in a research setting, from procurement to disposal.
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Caption: Safe handling workflow for Methyl 4-(3-bromopropyl)benzoate.
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This guide is intended to provide a framework for the safe handling of Methyl 4-(3-
bromopropyl)benzoate. It is the responsibility of the principal investigator and the individual

researcher to conduct a thorough risk assessment for any specific experimental procedure and

to ensure that all safety precautions are strictly followed. A strong culture of safety is paramount

when working with research chemicals with incomplete toxicological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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